Cas no 545437-43-2 (3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one
• CAS No: 545437-43-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 3112942
• PubChem ID: 4432326
• Update Time: 2025-06-20

3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclohexylpropanoyl)-4-ethylpiperazine
• 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one
• BDBM50207794
• EN300-18023754
• AKOS003274647
• 3-CYCLOHEXYL-1-(4-ETHYLPIPERAZINO)-1-PROPANONE
• 545437-43-2
• Z31472806
• CHEMBL247768

• Inchi： 1S/C15H28N2O/c1-2-16-10-12-17(13-11-16)15(18)9-8-14-6-4-3-5-7-14/h14H,2-13H2,1H3
• InChI Key： RXBYVNUYULQMRZ-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCCC1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 252.220163521Da
• Monoisotopic Mass: 252.220163521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one

Introduction to 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one (CAS No. 545437-43-2)

3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential applications in medicinal research. This compound, identified by the CAS number 545437-43-2, has garnered attention due to its molecular architecture, which integrates a cyclohexyl group with a piperazine moiety linked to a propanone backbone. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of the cyclohexyl group contributes to the compound's lipophilicity, which is often a desirable property in pharmacological agents aiming for efficient membrane penetration. Concurrently, the 4-ethylpiperazin-1-yl substituent introduces a nitrogen-rich environment, enhancing the compound's potential for interactions with biological targets. These attributes collectively position 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one as a versatile scaffold for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are known for their utility in treating various conditions, including neurological disorders, parasitic infections, and cardiovascular diseases. The incorporation of an ethyl group at the 4-position of piperazine further modulates its pharmacokinetic properties, making it an attractive moiety for medicinal chemists.

The propanone backbone in 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one provides a reactive site for further functionalization, enabling the synthesis of analogs with tailored properties. This flexibility is particularly valuable in structure-based drug design, where modifications can be strategically introduced to optimize potency, selectivity, and pharmacokinetic profiles. The compound's potential as a building block for more complex molecules has been recognized in several academic and industrial research settings.

Recent studies have highlighted the importance of cyclohexyl-substituted compounds in medicinal chemistry. The cyclohexyl group not only enhances lipophilicity but also contributes to steric hindrance, which can be critical for binding affinity and selectivity. In particular, derivatives featuring cyclohexyl groups have shown promise in targeting enzymes and receptors involved in disease pathways.

Moreover, the combination of piperazine and cyclohexyl functionalities has been explored in the development of compounds with enhanced solubility and bioavailability. These properties are essential for achieving therapeutic efficacy while minimizing adverse effects. The structural motifs present in 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one align well with these objectives, making it a compelling subject for further investigation.

From a synthetic perspective, 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one offers several advantages. The presence of distinct functional groups allows for multiple pathways of modification, enabling chemists to explore diverse chemical spaces. This adaptability is crucial for generating libraries of compounds that can be screened for biological activity. Advances in synthetic methodologies have further facilitated the preparation of such derivatives with high purity and yield.

The compound's relevance extends to its potential role in addressing unmet medical needs. Given the increasing prevalence of drug-resistant pathogens and chronic diseases, there is a continuous demand for innovative therapeutic strategies. 3-cyclohexyl-1-(4-ethylpiperazin-1-yl)propan-1-one, with its unique structural features, represents a valuable asset in this endeavor.

In conclusion, 3-cyclohexyl-1-(4-ethylpiperazin-1-y)propanone (CAS No. 54543743) stands out as a promising compound in pharmaceutical research. Its molecular design incorporates key elements that enhance its suitability for drug development, including lipophilicity from the cyclohexyl group and biological relevance from the piperazine moiety. Ongoing studies continue to uncover new possibilities for leveraging this compound's potential in addressing various health challenges.